Cas no 1231184-90-9 (4-(2-{1,10-dihydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopentaaphenanthren-1-yl}-2-oxoethoxy)-4-oxobutanoic acid)

• Product Name: 4-(2-{1,10-dihydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopentaaphenanthren-1-yl}-2-oxoethoxy)-4-oxobutanoic acid
• CAS No: 1231184-90-9
• MF: C₂₅H₃₄O₈
• MW: 462.532668590546
• MDL: MFCD28952417
• CID: 5240801
• PubChem ID: 3643
• Update Time: 2023-11-24

4-(2-{1,10-dihydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopentaaphenanthren-1-yl}-2-oxoethoxy)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• CERAPP_12744
• BBL033641
• STL372790
• 4-[(11,17-Dihydroxy-3,20-dioxopregn-4-en-21-yl)oxy]-4-oxobutanoic acid
• Pregn-4-ene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-
• 4-(2-{1,10-dihydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopentaaphenanthren-1-yl}-2-oxoethoxy)-4-oxobutanoic acid

• MDL： MFCD28952417
• Inchi： 1S/C25H34O8/c1-23-9-7-15(26)11-14(23)3-4-16-17-8-10-25(32,24(17,2)12-18(27)22(16)23)19(28)13-33-21(31)6-5-20(29)30/h11,16-18,22,27,32H,3-10,12-13H2,1-2H3,(H,29,30)
• InChI Key： VWQWXZAWFPZJDA-UHFFFAOYSA-N
• SMILES： OC1(C(COC(CCC(=O)O)=O)=O)CCC2C3CCC4=CC(CCC4(C)C3C(CC21C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 908
• XLogP3: 1.8
• Topological Polar Surface Area: 138

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives